Cas no 143617-90-7 (5-{(tert-butoxy)carbonylamino}-2-methylbenzoic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-2-methylbenzoic acid
• CAS No: 143617-90-7
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 2144669
• PubChem ID: 10060697
• Update Time: 2023-11-22

5-{(tert-butoxy)carbonylamino}-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(tert-butoxycarbonyl)amino]-2-methylbenzoic acid
• 5-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoic acid
• QCOBBPVHVBRAAF-UHFFFAOYSA-N
• 5-{(tert-butoxy)carbonylamino}-2-methylbenzoic acid

• Inchi： 1S/C13H17NO4/c1-8-5-6-9(7-10(8)11(15)16)14-12(17)18-13(2,3)4/h5-7H,1-4H3,(H,14,17)(H,15,16)
• InChI Key： QCOBBPVHVBRAAF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C)=C(C(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters